N-(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C15H13N3O2S2/c1-8-6-11(22-7-8)13(19)17-15-10(4-5-21-15)14-16-12(18-20-14)9-2-3-9/h4-7,9H,2-3H2,1H3,(H,17,19)
• InChI Key: PXXHENAEGHHSQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NC2=C(C=CS2)C3=NC(=NO3)C4CC4
• Molecular Formula: C15H13N3O2S2
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. An efficient one-pot method was developed for the synthesis of 2- (1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The structures of similar anilines were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, what is actively employed in organic synthesis.

Scientific Research Applications

Anti-Infective Agents

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Drug Discovery

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Materials Science

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Catalysis

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Anti-Cancer Activity

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Development of Energetic Materials

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Fluorescent Dyes

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Insecticides

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Mechanism of Action

Target of Action

It’s known that 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . They have also been identified as novel class of peroxisome proliferator-activated receptor αr/δ (PPARα/δ) dual agonists , and Sirtuin 2 inhibitors .

Mode of Action

The 1,2,4-oxadiazole motif is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focuses . The intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and NH2 group was revealed , which might play a role in its interaction with its targets.

Biochemical Pathways

Based on the known targets of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may influence pathways related to carbonic anhydrase activity, pparα/δ signaling, and sirtuin 2 activity .

Pharmacokinetics

The synthesis of the compound involves the reaction of amidoximes with isatoic anhydrides in a naoh–dmso medium at ambient temperature , which might influence its pharmacokinetic properties.

Result of Action

Given the known targets of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may have potential therapeutic effects in cancer therapy, age-related diseases, and other conditions .

Action Environment

The compound’s synthesis involves a one-pot method developed for the assembly of the 1,2,4-oxadiazole core at ambient temperature , suggesting that the compound might be stable under normal environmental conditions.